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Compound of Interest

Compound Name: Benzene, [2-(methylthio)ethyl]-

Cat. No.: B3054268

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzene, [2-(methylthio)ethyl]-, also known as methyl 2-phenylethyl sulfide, is an organic
compound belonging to the thioether family. While specific experimental data for this compound
is limited in publicly accessible literature, this guide provides a summary of its known
properties, predicted values based on related compounds, and general experimental protocols
for the determination of key physicochemical parameters. This document is intended to serve
as a foundational resource for professionals in research and development who may be working
with this or structurally similar molecules.

Chemical Identity
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Identifier

Value

Chemical Name

Benzene, [2-(methylthio)ethyl]-

Synonym Methyl 2-phenylethyl sulfide
CAS Number 5925-63-3
Molecular Formula CoH125[1]

Molecular Weight

152.26 g/mol [1]

Chemical Structure

Physicochemical Properties

Quantitative experimental data for Benzene, [2-(methylthio)ethyl]- is not readily available in

the cited literature. The following table includes basic known values and provides data for a

structurally related compound, Phenethyl phenyl sulfide (CAS 13865-49-1), for comparative

purposes. It is important to note that these values are not directly transferable but can offer an

estimation.
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Benzene, [2- Phenethyl phenyl sulfide
Property . .
(methylthio)ethyl]- (for comparison)
N ) ) 337.7 °C @ 760 mmHg
Boiling Point Data not available ]
(estimated)[2]
Melting Point Data not available Data not available
Density Data not available 1.08 g/cm3 (estimated)[3]
o _ 2.977 mg/L @ 25 °C
Solubility in Water Data not available _
(estimated)[2]
LogP (o/w) Data not available 4.4 (Computed)[4]

Experimental Protocols

Detailed experimental protocols for Benzene, [2-(methylthio)ethyl]- are not available.
However, the following are general and widely accepted methods for determining the key
physicochemical properties of liquid organic compounds like thioethers.

Determination of Boiling Point (Micro-reflux method)[5]

[6]

This method is suitable for small sample volumes.

o Apparatus Setup: A small test tube containing approximately 0.5 mL of the liquid sample and
a boiling chip is placed in a heating block. A thermometer is positioned with its bulb in the
vapor phase above the liquid surface.

e Heating: The sample is heated gently until it boils and a reflux ring of condensing vapor is
observed on the walls of the test tube.

o Measurement: The temperature is recorded when the reflux ring is stable and surrounds the
thermometer bulb. This temperature is the boiling point of the liquid at the recorded
atmospheric pressure.

Determination of Density[7][8]
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The density of a liquid can be determined by measuring its mass and volume.

e Mass Measurement: A known volume of the liquid (e.g., 1.00 mL) is accurately dispensed
into a tared vial using a calibrated micropipette. The mass of the liquid is then determined
using an analytical balance.

e Volume Measurement: Alternatively, a pycnometer can be used for higher accuracy. The
pycnometer is weighed empty, then filled with the sample liquid, and weighed again. The
volume of the pycnometer is known, allowing for the calculation of the liquid's density.

o Calculation: Density is calculated by dividing the mass of the liquid by its volume (p = m/V).
The measurement should be performed at a constant, recorded temperature.

Determination of Solubility in Water[9][10]

o Sample Preparation: A series of vials are prepared, each containing a known volume of
distilled water.

» Addition of Solute: Increasing, precisely measured amounts of Benzene, [2-
(methylthio)ethyl]- are added to each vial.

o Equilibration: The vials are sealed and agitated at a constant temperature for a prolonged
period (e.g., 24 hours) to ensure equilibrium is reached.

o Observation and Quantification: The vials are visually inspected for the presence of
undissolved solute. For quantitative measurement, the saturated solution is filtered, and the
concentration of the dissolved compound is determined using an appropriate analytical
technique, such as gas chromatography (GC) or high-performance liquid chromatography
(HPLC).

Logical Workflow for Compound Characterization

As no specific signaling pathways involving Benzene, [2-(methylthio)ethyl]- have been
identified, the following diagram illustrates a typical logical workflow for the synthesis and
characterization of a novel organic compound.
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Figure 1. General Workflow for Synthesis and Characterization
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Conclusion

This technical guide consolidates the available physicochemical information for Benzene, [2-
(methylthio)ethyl]-. While experimental data for this specific compound is sparse, the provided
information on its basic properties, along with general methodologies for determining other key
parameters, offers a valuable starting point for researchers. The logical workflow for compound
characterization further provides a systematic approach for the synthesis and analysis of this
and similar molecules. Further experimental investigation is necessary to fully characterize the
physicochemical profile of Benzene, [2-(methylthio)ethyl]-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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